Cas no 298687-01-1 (2(3H)-Benzothiazolethione,5-(dimethylamino)-)

• Product Name: 2(3H)-Benzothiazolethione,5-(dimethylamino)-
• CAS No: 298687-01-1
• MF: C₉H₁₀N₂S₂
• MW: 210.319098949432
• CID: 249295
• PubChem ID: 753445
• Update Time: 2025-07-21

2(3H)-Benzothiazolethione,5-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolethione,5-(dimethylamino)-
• 2(3H)-Benzothiazolethione,5-(dimethylamino)-(9CI)
• SR-01000527193
• 298687-01-1
• SR-01000527193-1
• AKOS000597784
• IDI1_023898
• HMS1490A04
• 5-(Dimethylamino)-1,3-benzothiazole-2-thiol #
• SCHEMBL2492786
• MRNIVPAGSZPGDS-UHFFFAOYSA-N
• Benzothiazole-2-thiol, 5-dimethylamino-
• ChemDiv3_005988
• 5-(Dimethylamino)benzo[d]thiazole-2(3H)-thione
• 5-(Dimethylamino)-1,3-benzothiazole-2-thiol
• 5-(dimethylamino)benzothiazole-2-thiol

• Inchi： 1S/C9H10N2S2/c1-11(2)6-3-4-8-7(5-6)10-9(12)13-8/h3-5H,1-2H3,(H,10,12)
• InChI Key： MRNIVPAGSZPGDS-UHFFFAOYSA-N
• SMILES： S1C(NC2C=C(C=CC1=2)N(C)C)=S

Computed Properties

• Exact Mass: 210.029
• Monoisotopic Mass: 210.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.7Ų

Additional information on 2(3H)-Benzothiazolethione,5-(dimethylamino)-

Introduction to 2(3H)-Benzothiazolethione,5-(dimethylamino) (CAS No. 298687-01-1) and Its Emerging Applications in Chemical Biology

2(3H)-Benzothiazolethione,5-(dimethylamino), identified by the chemical compound identifier CAS No. 298687-01-1, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the benzothiazole class, a scaffold that is widely recognized for its biological activity and versatility in drug design. The presence of both a thione group and a dimethylamino substituent in its molecular structure imparts distinct reactivity and functionality, making it a valuable candidate for further exploration in medicinal chemistry and therapeutic applications.

The benzothiazole core is a prominent motif in pharmaceuticals, owing to its ability to interact with various biological targets, including enzymes and receptors. The thione group (C=S) in 2(3H)-Benzothiazolethione,5-(dimethylamino) contributes to its nucleophilicity, allowing for diverse chemical modifications that can be exploited in the development of novel bioactive molecules. Additionally, the dimethylamino group (–N(CH₃)₂) enhances the compound's basicity, which can be advantageous in designing ligands that require interaction with acidic or polar biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2(3H)-Benzothiazolethione,5-(dimethylamino) and biological macromolecules. Studies have demonstrated that this compound can exhibit binding affinity to proteins involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory agents. The ability of benzothiazole derivatives to modulate enzyme activity has also been explored, particularly in the context of metabolic diseases and cancer research.

In the realm of drug discovery, 2(3H)-Benzothiazolethione,5-(dimethylamino) has been investigated for its potential as an antimicrobial agent. Emerging research suggests that modifications to the benzothiazole scaffold can enhance activity against resistant bacterial strains by interfering with essential bacterial processes such as DNA replication and protein synthesis. The structural features of this compound allow it to penetrate bacterial cell membranes, exerting its effects within the microbial environment.

The synthesis of 2(3H)-Benzothiazolethione,5-(dimethylamino) involves multi-step organic reactions that highlight the synthetic versatility of benzothiazole derivatives. Key synthetic pathways include cyclization reactions involving thiol compounds and amination steps to introduce the dimethylamino group. Advances in green chemistry have also influenced the synthesis of this compound, with efforts focused on optimizing reaction conditions to minimize waste and improve yields.

From a pharmacokinetic perspective, 2(3H)-Benzothiazolethione,5-(dimethylamino) exhibits favorable properties that make it suitable for therapeutic applications. Preliminary studies indicate that this compound has reasonable solubility in both aqueous and lipid environments, which is crucial for drug delivery systems designed for oral or intravenous administration. Additionally, its metabolic stability suggests potential for prolonged biological activity, reducing the need for frequent dosing.

The role of 2(3H)-Benzothiazolethione,5-(dimethylamino) in addressing unmet medical needs continues to be a focus of academic and industrial research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its potential in treating neurological disorders. Preliminary data suggest that this compound may modulate neurotransmitter release or receptor activity, offering a novel approach to managing conditions such as epilepsy or neurodegenerative diseases.

As our understanding of molecular interactions evolves, so does the application of 2(3H)-Benzothiazolethione,5-(dimethylamino) in targeted therapies. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like this one. By leveraging large datasets and predictive models, researchers can rapidly screen compounds for their potential efficacy against specific disease targets.

The environmental impact of developing new pharmaceuticals is also being considered in the context of 2(3H)-Benzothiazolethione,5-(dimethylamino). Sustainable practices are being adopted during both synthesis and formulation stages to ensure that production processes align with global sustainability goals. This includes optimizing synthetic routes to reduce energy consumption and employing biodegradable excipients in drug formulations.

In conclusion,2(3H)-Benzothiazolethione,5(dimethylamino) (CAS No. 298687-01-1) represents a significant advancement in chemical biology with its multifaceted applications across medicinal chemistry and therapeutic research. Its unique structural features offer opportunities for developing innovative treatments across various medical conditions while adhering to principles of sustainability and efficiency.